Cas no 2167246-24-2 (Rimtuzalcap)

• Product Name: Rimtuzalcap
• CAS No: 2167246-24-2
• MF: C₁₈H₂₄F₂N₆O
• MW: 378.419569969177
• CID: 5083520
• PubChem ID: 132207249
• Update Time: 2025-10-29

Rimtuzalcap Chemical and Physical Properties

Names and Identifiers

• Rimtuzalcap
• USO2D5J77R
• Rimtuzalcap [INN]
• Rimtuzalcap [USAN]
• WHO 11140
• compound 1 (US9975886B1)
• 4-PYRIMIDINAMINE, N-(4,4-DIFLUOROCYCLOHEXYL)-2-(3-METHYL-1H-PYRAZOL-1-YL)-6-(4-MORPHOLINYL)-
• 2167246-24-2
• D11891
• CAD1883
• MS-26171
• EX-A5743
• CS-0116077
• SCHEMBL19686931
• AKOS040759848
• GTPL12649
• Rimtuzalcap [USAN:INN]
• UNII-USO2D5J77R
• N-(4,4-difluorocyclohexyl)-2-(3-methylpyrazol-1-yl)-6-morpholin-4-ylpyrimidin-4-amine
• CHEMBL4650330
• N-(4,4-DIFLUOROCYCLOHEXYL)-2-(3-METHYL-1H-PYRAZOL-1-YL)-6-MORPHOLINOPYRIMIDIN-4-AMINE
• HY-109160
• Rimtuzalcap (USAN/INN)
• DA-67210
• compound 1 [US9975886B1]
• Rimtuzalcap?
• OVLIDRAJVMUEMC-UHFFFAOYSA-N
• CAD-1883

• Inchi： 1S/C18H24F2N6O/c1-13-4-7-26(24-13)17-22-15(21-14-2-5-18(19,20)6-3-14)12-16(23-17)25-8-10-27-11-9-25/h4,7,12,14H,2-3,5-6,8-11H2,1H3,(H,21,22,23)
• InChI Key： OVLIDRAJVMUEMC-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)NC1C=C(N=C(N2C=CC(C)=N2)N=1)N1CCOCC1)F

Computed Properties

• Exact Mass: 378.19796573g/mol
• Monoisotopic Mass: 378.19796573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: Solid powder

Rimtuzalcap Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on Rimtuzalcap

Rimtuzalcap (CAS No. 2167246-24-2): A Comprehensive Overview in Modern Pharmaceutical Research

Rimtuzalcap, chemically identified by the CAS number 2167246-24-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities, particularly in the context of neuroprotective and anti-inflammatory applications. The synthesis and characterization of Rimtuzalcap have been driven by a deep understanding of its pharmacophoric features, which are critical for its interaction with biological targets.

The molecular framework of Rimtuzalcap is meticulously designed to optimize its pharmacokinetic and pharmacodynamic properties. Its chemical structure incorporates several key functional groups that contribute to its multifaceted biological effects. Recent studies have highlighted the compound's potential in modulating neurotransmitter pathways, making it a candidate for therapeutic intervention in neurodegenerative disorders. The precise arrangement of atoms in Rimtuzalcap not only enhances its binding affinity to specific receptors but also ensures favorable metabolic stability, crucial for clinical efficacy.

In the realm of neurobiology, Rimtuzalcap has shown remarkable promise in preclinical models. Research indicates that it can attenuate oxidative stress and inflammation, two pivotal mechanisms implicated in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier has been a focal point of investigation, as this property is essential for treating central nervous system disorders effectively. Advanced spectroscopic techniques have been employed to elucidate the interactions between Rimtuzalcap and neuronal receptors, providing insights into its mechanism of action.

The synthesis of Rimtuzalcap involves a series of well-choreographed chemical transformations that highlight the ingenuity of modern synthetic methodologies. The use of advanced catalytic systems has enabled the efficient construction of complex molecular architectures, ensuring high yields and purity. Furthermore, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical production.

Preclinical data on Rimtuzalcap has been instrumental in shaping its potential therapeutic applications. Animal models have demonstrated its efficacy in reducing cognitive decline and motor dysfunction associated with neurodegenerative conditions. Notably, studies have shown that Rimtuzalcap can protect against neuronal cell death induced by excitotoxicity, a key pathological feature in these diseases. These findings have laid a robust foundation for initiating clinical trials to evaluate its safety and efficacy in human populations.

The pharmacological profile of Rimtuzalcap is further complemented by its favorable pharmacokinetic properties. Studies have revealed that it exhibits prolonged half-life and sustained bioavailability upon oral administration, making it a promising candidate for once-daily dosing regimens. Additionally, preliminary toxicological assessments have indicated that Rimtuzalcap is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models.

Recent advancements in computational chemistry have played a pivotal role in optimizing the structure-activity relationships (SAR) of Rimtuzalcap. Molecular docking simulations have been used to predict how different analogs of this compound interact with their target receptors at the atomic level. These computational studies have guided the design of novel derivatives with enhanced potency and selectivity, further expanding the therapeutic potential of this class of compounds.

The development pipeline for Rimtuzalcap is supported by a multidisciplinary team of researchers who are continuously refining its formulation and delivery systems. Nanotechnology-based approaches have been explored to enhance drug delivery efficiency, particularly for targeting brain tumors and other central nervous system malignancies. Such innovations are expected to improve treatment outcomes and patient compliance.

As research on Rimtuzalcap progresses, collaborations between academic institutions and pharmaceutical companies are becoming increasingly vital. These partnerships facilitate the translation of laboratory findings into clinical applications, ensuring that patients can access novel therapies more rapidly. The global interest in neurodegenerative diseases underscores the urgency to develop effective treatments like Rimtuzalcap.

In conclusion, Rimtuzalcap (CAS No. 2167246-24-2) stands as a testament to the ingenuity and precision inherent in modern pharmaceutical research. Its unique molecular design, coupled with compelling preclinical data, positions it as a frontrunner in addressing critical unmet medical needs related to neurodegenerative disorders. As ongoing studies continue to unravel its therapeutic potential, Rimtuzalcap promises to be a cornerstone in future treatment strategies for these challenging conditions.